Cas no 1256359-89-3 (3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid, pinacol ester)
1256359-89-3 structure
Product Name:3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid, pinacol ester
CAS No:1256359-89-3
MF:C16H24BNO3
MW:289.177664756775
MDL:MFCD17926513
CID:828582
PubChem ID:53217191
Update Time:2025-04-19
3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid, pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- N,N-Dimethyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide
- 3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid pinacol ester
- B-2888
- X0449
- DTXSID30682292
- 3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid, pinacol ester
- AKOS022184144
- N,N-dimethyl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
- BS-26494
- MFCD17926513
- 1256359-89-3
- F72498
-
- MDL： MFCD17926513
- Inchi： 1S/C16H24BNO3/c1-15(2)16(3,4)21-17(20-15)13-9-7-8-12(10-13)11-14(19)18(5)6/h7-10H,11H2,1-6H3
- InChI Key： WPMUGFJPFCLGQP-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC=C(CC(N(C)C)=O)C=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 289.18500
- Monoisotopic Mass: 289.1849238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- PSA: 38.77000
- LogP: 1.61650
3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid, pinacol ester Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid, pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D471943-25mg |
3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid, pinacol ester |
1256359-89-3 | 25mg |
$64.00 | 2023-05-18 | ||
| TRC | D471943-50mg |
3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid, pinacol ester |
1256359-89-3 | 50mg |
$81.00 | 2023-05-18 | ||
| TRC | D471943-100mg |
3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid, pinacol ester |
1256359-89-3 | 100mg |
$121.00 | 2023-05-18 | ||
| TRC | D471943-250mg |
3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid, pinacol ester |
1256359-89-3 | 250mg |
$207.00 | 2023-05-18 | ||
| Chemenu | CM206732-250mg |
N,N-Dimethyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide |
1256359-89-3 | 95% | 250mg |
$170 | 2023-02-03 | |
| Chemenu | CM206732-1g |
N,N-Dimethyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide |
1256359-89-3 | 95% | 1g |
$408 | 2023-02-03 | |
| abcr | AB311513-250 mg |
3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid, pinacol ester; 96% |
1256359-89-3 | 250mg |
€212.00 | 2023-04-26 | ||
| abcr | AB311513-1 g |
3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid, pinacol ester; 96% |
1256359-89-3 | 1g |
€450.00 | 2023-04-26 | ||
| eNovation Chemicals LLC | Y1247316-1g |
N,N-Dimethyl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide |
1256359-89-3 | 96% | 1g |
$190 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1247316-5g |
N,N-Dimethyl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide |
1256359-89-3 | 96% | 5g |
$505 | 2024-06-07 |
3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid, pinacol ester Related Literature
-
Weixuan Zeng,Ouissam El Bakouri,Henrik Ottosson Chem. Sci., 2021,12, 6159-6171
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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